Cas no 168473-88-9 (ethyl 3-amino-4-bromobenzoate)
ethyl 3-amino-4-bromobenzoate structure
Product Name:ethyl 3-amino-4-bromobenzoate
CAS No:168473-88-9
MF:C9H10BrNO2
MW:244.085201740265
CID:2108864
PubChem ID:19919763
Update Time:2025-04-21
ethyl 3-amino-4-bromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-amino-4-bromobenzoate
- 168473-88-9
- ethyl3-amino-4-bromobenzoate
- EN300-6511141
- MFCD12031869
- ethyl 4-bromo-3-aminobenzoate
- AKOS010563712
- 3-Amino-4-bromo-benzoic acid ethyl ester
- doi:10.14272/PPVXNRMIVXWQKP-UHFFFAOYSA-N.1
- AB10342
- CS-0371367
- DA-09452
- SCHEMBL9119581
- SY260854
- BS-27676
-
- Inchi: 1S/C9H10BrNO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
- InChI Key: PPVXNRMIVXWQKP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)OCC)=CC=1N
Computed Properties
- Exact Mass: 242.98949g/mol
- Monoisotopic Mass: 242.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
ethyl 3-amino-4-bromobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E899368-100mg |
Ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | E899368-250mg |
Ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | E899368-500mg |
Ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 500mg |
$293.00 | 2023-05-18 | ||
| TRC | E899368-1g |
Ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 1g |
$414.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | Y1253963-1g |
3-Amino-4-bromo-benzoic acid ethyl ester |
168473-88-9 | 98% | 1g |
$115 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1253963-5g |
3-Amino-4-bromo-benzoic acid ethyl ester |
168473-88-9 | 98% | 5g |
$275 | 2024-06-06 | |
| Enamine | EN300-6511141-0.05g |
ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 95.0% | 0.05g |
$359.0 | 2025-03-14 | |
| Enamine | EN300-6511141-0.1g |
ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 95.0% | 0.1g |
$376.0 | 2025-03-14 | |
| Enamine | EN300-6511141-0.25g |
ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 95.0% | 0.25g |
$393.0 | 2025-03-14 | |
| Enamine | EN300-6511141-0.5g |
ethyl 3-amino-4-bromobenzoate |
168473-88-9 | 95.0% | 0.5g |
$410.0 | 2025-03-14 |
ethyl 3-amino-4-bromobenzoate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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